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Compound of Interest

Compound Name: Ac-YVAD-AMC

Cat. No.: B124896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorogenic caspase-1

substrate, Ac-YVAD-AMC (Acetyl-L-tyrosyl-L-valyl-L-alanyl-N-(4-methyl-2-oxo-2H-1-

benzopyran-7-yl)-L-aspartamide). This document details the product's technical specifications,

its critical role in the caspase-1 signaling pathway, and standardized protocols for its use in

experimental settings.

Core Product Information
Ac-YVAD-AMC is a highly specific and sensitive substrate for caspase-1, an enzyme pivotal in

the inflammatory response and pyroptotic cell death. The substrate consists of the peptide

sequence Tyr-Val-Ala-Asp (YVAD), which is recognized and cleaved by active caspase-1. This

sequence is based on the cleavage site in the precursor of interleukin-1β (pro-IL-1β). The

peptide is conjugated to a fluorescent reporter molecule, 7-amino-4-methylcoumarin (AMC). In

its uncleaved state, the fluorescence of AMC is quenched. Upon cleavage by caspase-1, the

free AMC molecule is released and emits a bright, detectable fluorescence, providing a direct

measure of enzyme activity.

Technical Specifications
The following tables summarize the key quantitative and qualitative data for Ac-YVAD-AMC.
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Property Value Citations

Sequence
Ac-Tyr-Val-Ala-Asp-AMC (Ac-

YVAD-AMC)
[1][2]

Molecular Formula C₃₃H₃₉N₅O₁₀ [1][2]

Molecular Weight 665.7 g/mol [1][2]

CAS Number 149231-65-2 [2]

Excitation Wavelength 340-360 nm

Emission Wavelength 440-460 nm

Purity
>95% to ≥98% (as determined

by HPLC)
[1]

Appearance
White to off-white lyophilized

powder
[1]

Handling & Storage Recommendations Citations

Solubility Soluble in DMSO.

Storage Conditions
Store at -20°C. Protect from

light and keep dry.
[1][2]

Stock Solution Storage

In DMSO at -20°C, the solution

is stable for over a month if

anhydrous.

Mechanism of Action and Signaling Pathway
Ac-YVAD-AMC serves as an artificial substrate for caspase-1, a key protease in the innate

immune system. Caspase-1 is typically activated within a multi-protein complex called the

inflammasome.[3] This activation is a critical step in the cellular response to pathogenic

invasion and sterile inflammatory triggers.[4]

Upon activation, caspase-1 cleaves several downstream targets, most notably pro-

inflammatory cytokines and Gasdermin D. The cleavage of pro-IL-1β and pro-IL-18 leads to
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their maturation and secretion, amplifying the inflammatory cascade.[3][5] Simultaneously, the

cleavage of Gasdermin D by caspase-1 generates a pore-forming fragment that inserts into the

cell membrane, leading to a lytic, pro-inflammatory form of cell death known as pyroptosis.[5]

The following diagram illustrates the canonical caspase-1 activation pathway.
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Caption: Canonical Caspase-1 Activation and Effector Pathway.
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Experimental Protocols
The following is a generalized protocol for a fluorometric caspase-1 activity assay using Ac-
YVAD-AMC or a similar substrate like Ac-YVAD-AFC.[6] Optimization may be required

depending on the specific experimental conditions, cell type, and equipment.

Reagent Preparation
Lysis Buffer: 50 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% CHAPS, 1 mM EDTA, and 10%

glycerol. Store at 4°C.

Reaction Buffer (2X): 40 mM HEPES (pH 7.4), 200 mM NaCl, 20% glycerol, and 20 mM DTT.

Prepare fresh by adding DTT from a 1 M stock just before use.

Substrate Stock Solution: Prepare a 10 mM stock solution of Ac-YVAD-AMC in sterile,

anhydrous DMSO. Aliquot and store at -20°C, protected from light. Avoid repeated freeze-

thaw cycles.

Positive Control: Recombinant active caspase-1.

Cell Lysate Preparation
Induce apoptosis or pyroptosis in your cell culture model using the desired stimulus. Include

a non-induced control group.

Harvest cells by centrifugation at 500 x g for 5 minutes.

Wash the cell pellet once with ice-cold PBS.

Resuspend the cell pellet in ice-cold Lysis Buffer. A general guideline is to use 25-50 µL of

Lysis Buffer per 1-2 x 10⁶ cells.[6]

Incubate the lysate on ice for 10-15 minutes.

Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet cellular debris.

Transfer the supernatant (cytosolic extract) to a pre-chilled tube. This is your cell lysate.
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Determine the protein concentration of the lysate using a compatible method (e.g., BCA

assay). Normalize all samples to the same protein concentration using Lysis Buffer.

Caspase-1 Activity Assay
In a 96-well black, flat-bottom microplate, add 50 µL of cell lysate (typically 100-200 µg of

total protein) to each well.[6]

Include the following controls:

Blank: 50 µL of Lysis Buffer without cell lysate.

Negative Control: Lysate from non-induced cells.

Positive Control: Active recombinant caspase-1.

Prepare the working substrate solution by diluting the 10 mM Ac-YVAD-AMC stock to a final

concentration of 50-100 µM in 2X Reaction Buffer.

Add 50 µL of the 2X Reaction Buffer (containing the substrate) to each well, bringing the total

volume to 100 µL. The final substrate concentration will be 25-50 µM.

Incubate the plate at 37°C for 1-2 hours, protected from light. Incubation time may need

optimization.

Measure the fluorescence using a microplate fluorometer with an excitation wavelength of

355 nm and an emission wavelength of 460 nm.

Data Analysis
Subtract the fluorescence reading of the blank control from all other readings.

Express the results as relative fluorescence units (RFU) or calculate the fold-increase in

caspase-1 activity by comparing the fluorescence of the induced samples to the non-induced

control.

The following diagram outlines the general workflow for the caspase-1 activity assay.
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Caption: General Workflow for a Fluorometric Caspase-1 Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Design and application of a fluorogenic assay for monitoring inflammatory caspase activity
- PubMed [pubmed.ncbi.nlm.nih.gov]

2. abcam.com [abcam.com]

3. Caspase 1 - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. invivogen.com [invivogen.com]

6. resources.rndsystems.com [resources.rndsystems.com]

To cite this document: BenchChem. [Ac-YVAD-AMC: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124896#ac-yvad-amc-product-information-and-
datasheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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